Cas no 534595-56-7 (tert-Butyl (1-ethylpiperidin-4-yl)carbamate)

• Product Name: tert-Butyl (1-ethylpiperidin-4-yl)carbamate
• CAS No: 534595-56-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 938570
• Update Time: 2025-11-02

tert-Butyl (1-ethylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-ethylpiperidin-4-yl)carbamate
• Carbamic acid, (1-ethyl-4-piperidinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(1-ethylpiperidin-4-yl)carbamate

• Inchi： 1S/C12H24N2O2/c1-5-14-8-6-10(7-9-14)13-11(15)16-12(2,3)4/h10H,5-9H2,1-4H3,(H,13,15)
• InChI Key： JUOXFFYHDMNFHE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 228.18400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 45.06000
• LogP: 2.13770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-Butyl (1-ethylpiperidin-4-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl (1-ethylpiperidin-4-yl)carbamate (CAS: 534595-56-7)

In recent years, the compound tert-Butyl (1-ethylpiperidin-4-yl)carbamate (CAS: 534595-56-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and carbamate functional group, serves as a versatile intermediate in the synthesis of various bioactive compounds. Its unique structural features make it particularly valuable in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases. The growing interest in this compound is reflected in the increasing number of publications and patents that explore its synthetic routes, pharmacological properties, and potential applications.

The synthesis of tert-Butyl (1-ethylpiperidin-4-yl)carbamate typically involves the protection of the piperidine nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by alkylation at the 4-position. Recent studies have focused on optimizing these synthetic pathways to improve yield, purity, and scalability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the efficiency of production but also aligns with the pharmaceutical industry's growing emphasis on green chemistry principles.

Beyond its synthetic utility, tert-Butyl (1-ethylpiperidin-4-yl)carbamate has been investigated as a key building block in the development of small-molecule inhibitors. A notable application is its incorporation into the structure of kinase inhibitors, where the piperidine moiety contributes to binding affinity and selectivity. Recent preclinical studies have highlighted its role in the design of compounds targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. Additionally, its derivatives have shown promise as modulators of neurotransmitter receptors, offering potential therapeutic avenues for conditions such as depression and schizophrenia.

Pharmacokinetic studies of tert-Butyl (1-ethylpiperidin-4-yl)carbamate derivatives have also been a focus of recent research. A 2022 study in Drug Metabolism and Disposition reported on the metabolic stability and bioavailability of several analogs, providing insights into their potential for oral administration. These findings are critical for advancing these compounds into clinical trials and ultimately, to the market. Furthermore, computational modeling and structure-activity relationship (SAR) studies have been employed to predict and optimize the biological activity of these molecules, further accelerating their development.

In conclusion, tert-Butyl (1-ethylpiperidin-4-yl)carbamate (CAS: 534595-56-7) represents a pivotal intermediate in modern medicinal chemistry, with broad applications in drug discovery and development. Recent advancements in its synthesis and functionalization have expanded its utility, while ongoing pharmacological studies continue to uncover new therapeutic potentials. As research in this area progresses, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.